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Compound Name: Pentyl butyrate

Cat. No.: B1223076 Get Quote

For Immediate Release

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with pentyl butyrate. Outlined below are the

necessary personal protective equipment (PPE), operational plans for handling and disposal,

and detailed experimental protocols to ensure a safe laboratory environment.

Essential Safety and Handling Information
Pentyl butyrate is a flammable liquid with a characteristic fruity odor. While it is valued in

various applications, proper handling is crucial to mitigate potential health risks, which include

irritation to the skin, eyes, and respiratory system. Adherence to the following guidelines is

imperative for safe laboratory practices.

Personal Protective Equipment (PPE)
When handling pentyl butyrate, the following PPE is mandatory to minimize exposure and

ensure personal safety.

Table 1: Recommended Personal Protective Equipment for Pentyl Butyrate
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Protection Type Specifications Rationale

Hand Protection
Chemical resistant gloves

(e.g., Nitrile, Neoprene)

Prevents skin contact and

potential irritation or

absorption.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Protects eyes from splashes

and vapors that can cause

serious irritation.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes

Minimizes the risk of skin

contact from accidental spills.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

Prevents inhalation of vapors,

which can cause respiratory

irritation, dizziness, or

suffocation.[1]

Quantitative Safety Data
The following table summarizes key quantitative safety data for pentyl butyrate. It is important

to note that specific occupational exposure limits (OELs) such as OSHA PELs, NIOSH RELs,

or ACGIH TLVs have not been established for pentyl butyrate.[1][2][3] In the absence of

established OELs, it is best practice to minimize exposure and handle the substance in a well-

ventilated area.

Table 2: Quantitative Data for Pentyl Butyrate
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Parameter Value Source

CAS Number 540-18-1 [3]

Flash Point
66.7 °C (152.0 °F) - Closed

Cup
[3]

Oral LD50 (Rat) 12210 mg/kg [3]

Vapor Pressure 0.57 mm Hg at 25 °C [3]

Vapor Density 5.5 (Air = 1) [3]

Experimental Protocol: Synthesis of Pentyl Butyrate
via Fischer Esterification
This protocol details the laboratory synthesis of pentyl butyrate from butanoic acid and 1-

pentanol using an acid catalyst.

Materials:

Butanoic acid

1-Pentanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5% aqueous)

Brine (saturated aqueous sodium chloride)

Anhydrous sodium sulfate

Dichloromethane

Round-bottom flask

Reflux condenser
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Heating mantle

Separatory funnel

Erlenmeyer flasks

Beakers

Graduated cylinders

Pipettes

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, combine 1-pentanol and butanoic acid in

a 1:1.2 molar ratio.

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid

(approximately 1-2% of the total reactant weight) to the flask.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle. Continue the reflux for 1-2 hours to drive the reaction to completion.

Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the

mixture to a separatory funnel.

Washing:

Wash the organic layer with a 5% sodium bicarbonate solution to neutralize any remaining

acid. Carefully vent the separatory funnel to release any pressure buildup.

Wash the organic layer with brine to remove any remaining water-soluble impurities.

Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.
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Solvent Removal: Decant the dried organic layer into a clean, pre-weighed round-bottom

flask. Remove the solvent (if any was used during workup) and any unreacted starting

materials using a rotary evaporator.

Purification (Optional): If necessary, the crude pentyl butyrate can be further purified by

fractional distillation.

Characterization: Characterize the final product by appropriate analytical methods (e.g., GC-

MS, NMR) to confirm its identity and purity.

Operational and Disposal Plans
Handling and Storage

Handle pentyl butyrate in a well-ventilated area, preferably within a chemical fume hood.

Keep containers tightly closed when not in use.

Store in a cool, dry place away from heat, sparks, and open flames.

Ground and bond containers when transferring material to prevent static discharge.

Spill Response
In the event of a pentyl butyrate spill, follow the procedures outlined in the workflow below.
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Pentyl Butyrate Spill Response Workflow

Immediate Actions

Assess the Spill

Containment & Cleanup

Disposal

Evacuate Immediate Area

Alert Others and Supervisor

Assess Spill Size and Risk

Small, Controllable Spill

Minor

Large or Uncontrolled Spill

Major

Don Appropriate PPE

Evacuate Building & Call Emergency Services

Ensure Adequate Ventilation

Contain Spill with Absorbent Material

Absorb the Spill

Collect Contaminated Material

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a pentyl butyrate spill.
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Disposal
Dispose of pentyl butyrate and any contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations.

Do not dispose of down the drain or in regular trash.

Use a licensed waste disposal company.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle pentyl butyrate in a laboratory setting, fostering a culture of safety and

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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